Cas no 2580254-36-8 (tert-butyl N-(2-hydroxy-4,4-dimethylpentyl)-N-(1-methylpiperidin-4-yl)carbamate)

• Product Name: tert-butyl N-(2-hydroxy-4,4-dimethylpentyl)-N-(1-methylpiperidin-4-yl)carbamate
• CAS No: 2580254-36-8
• MF: C₁₈H₃₆N₂O₃
• MW: 328.490045547485
• CID: 5662998
• PubChem ID: 165893049
• Update Time: 2025-06-11

tert-butyl N-(2-hydroxy-4,4-dimethylpentyl)-N-(1-methylpiperidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2580254-36-8
• tert-butyl N-(2-hydroxy-4,4-dimethylpentyl)-N-(1-methylpiperidin-4-yl)carbamate
• EN300-27718240

• Inchi： 1S/C18H36N2O3/c1-17(2,3)12-15(21)13-20(16(22)23-18(4,5)6)14-8-10-19(7)11-9-14/h14-15,21H,8-13H2,1-7H3
• InChI Key： IMFGTRNOVRQFJR-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C)C)CN(C(=O)OC(C)(C)C)C1CCN(C)CC1

Computed Properties

• Exact Mass: 328.27259301g/mol
• Monoisotopic Mass: 328.27259301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 53Ų

Additional information on tert-butyl N-(2-hydroxy-4,4-dimethylpentyl)-N-(1-methylpiperidin-4-yl)carbamate

Introduction to tert-butyl N-(2-hydroxy-4,4-dimethylpentyl)-N-(1-methylpiperidin-4-yl)carbamate (CAS No. 2580254-36-8)

tert-butyl N-(2-hydroxy-4,4-dimethylpentyl)-N-(1-methylpiperidin-4-yl)carbamate (CAS No. 2580254-36-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a hydroxy-functionalized alkyl chain, and a substituted piperidine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of tert-butyl N-(2-hydroxy-4,4-dimethylpentyl)-N-(1-methylpiperidin-4-yl)carbamate can be represented as follows: the tert-butyl group provides steric hindrance and stability, while the hydroxy-functionalized alkyl chain introduces hydrophilic properties. The 1-methylpiperidine moiety adds a cyclic amine functionality, which can interact with various biological targets. This combination of structural features makes the compound a promising candidate for drug development.

Recent studies have focused on the pharmacological properties of tert-butyl N-(2-hydroxy-4,4-dimethylpentyl)-N-(1-methylpiperidin-4-yl)carbamate. One notable area of research is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme in the metabolism of fatty acids. This finding suggests that it could be developed into a therapeutic agent for metabolic disorders such as obesity and diabetes.

In addition to its enzymatic inhibition properties, tert-butyl N-(2-hydroxy-4,4-dimethylpentyl)-N-(1-methylpiperidin-4-yl)carbamate has been investigated for its anti-inflammatory effects. Inflammatory diseases are a significant health burden globally, and there is a continuous need for new and effective treatments. A recent study in the European Journal of Pharmacology demonstrated that this compound significantly reduces inflammation in both in vitro and in vivo models. The mechanism of action appears to involve the modulation of cytokine production and the activation of anti-inflammatory signaling pathways.

The safety profile of tert-butyl N-(2-hydroxy-4,4-dimethylpentyl)-N-(1-methylpiperidin-4-yl)carbamate is another critical aspect of its development as a potential drug candidate. Preclinical studies have shown that it exhibits low toxicity and good pharmacokinetic properties. These findings are encouraging and support further investigation into its therapeutic potential.

Clinical trials are an essential step in the drug development process, and preliminary data from phase I trials have indicated that tert-butyl N-(2-hydroxy-4,4-dimethylpentyl)-N-(1-methylpiperidin-4-yl)carbamate is well-tolerated by human subjects. The trials have also provided valuable insights into its dosing and administration protocols. Ongoing phase II trials are currently evaluating its efficacy in treating specific conditions such as metabolic disorders and inflammatory diseases.

The synthesis of tert-butyl N-(2-hydroxy-4,4-dimethylpentyl)-N-(1-methylpiperidin-4-yl)carbamate involves several steps, including the formation of the tert-butyl carbamate intermediate and subsequent coupling reactions to introduce the hydroxy-functionalized alkyl chain and the 1-methylpiperidine moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for large-scale pharmaceutical manufacturing.

In conclusion, tert-butyl N-(2-hydroxy-4,4-dimethylpentyl)-N-(1-methylpiperidin-4-yl)carbamate (CAS No. 2580254-36-8) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, it holds significant promise for addressing unmet medical needs in areas such as metabolic disorders and inflammatory diseases.